Cas no 1227590-73-9 (2-bromo-3-(chloromethyl)-5-methylpyridine)

• Product Name: 2-bromo-3-(chloromethyl)-5-methylpyridine
• CAS No: 1227590-73-9
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 2618201
• PubChem ID: 72212846
• Update Time: 2025-04-21

2-bromo-3-(chloromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(chloromethyl)-5-methylpyridine
• 1227590-73-9
• AB71047

• Inchi： 1S/C7H7BrClN/c1-5-2-6(3-9)7(8)10-4-5/h2,4H,3H2,1H3
• InChI Key： XRFFNKFRDKQLIL-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CC(C)=CN=1

Computed Properties

• Exact Mass: 218.94504Da
• Monoisotopic Mass: 218.94504Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų